Cas no 1798431-25-0 (1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one)

• Product Name: 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one
• CAS No: 1798431-25-0
• MF: C₁₇H₁₄ClNO
• MW: 283.752163410187
• CID: 6564156
• PubChem ID: 75450865
• Update Time: 2025-10-31

1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 1798431-25-0
• (2E,4Z)-1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one
• 1-(2-chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one
• EN300-26578078
• Z1624945488
• 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one

• Inchi： 1S/C17H14ClNO/c1-13(11-14-5-3-2-4-6-14)7-8-16(20)15-9-10-19-17(18)12-15/h2-12H,1H3/b8-7+,13-11-
• InChI Key： CKTSEVLGRUTHGK-ZXAHDXGASA-N
• SMILES： ClC1C=C(C=CN=1)C(/C=C/C(/C)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 283.0763918g/mol
• Monoisotopic Mass: 283.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one

1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one (CAS No. 1798431-25-0): An Overview

1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one (CAS No. 1798431-25-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of chalcones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one is characterized by a conjugated system of double bonds and aromatic rings, which contribute to its stability and reactivity. The presence of the chloropyridine moiety and the phenyl group enhances its pharmacological potential by providing additional functional groups that can interact with biological targets.

Recent studies have highlighted the therapeutic potential of this compound in various disease models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one has also shown significant antioxidant activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative damage. This property is particularly important in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The anticancer potential of 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one has also been explored in several studies. A study published in the European Journal of Medicinal Chemistry reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one has also been investigated for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of Cambridge have used this compound as a starting material to synthesize novel compounds with improved pharmacological profiles.

The synthesis of 1-(2-Chloropyridin-4-yl)-4-methyl-5-phenylpenta-2,4-dien-1-one typically involves a multi-step process that includes the formation of the chalcone scaffold through a Claisen-Schmidt condensation reaction followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

In conclusion, 1-(2-Chloropyridin-4-y)-4-methyl-penta--dien--one (CAS No. 1798431--0) is a multifaceted compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and mechanisms of action, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.